![molecular formula C16H15Cl2N3O B5706576 1-(2,6-dichlorobenzoyl)-4-(2-pyridinyl)piperazine](/img/structure/B5706576.png)
1-(2,6-dichlorobenzoyl)-4-(2-pyridinyl)piperazine
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Overview
Description
1-(2,6-dichlorobenzoyl)-4-(2-pyridinyl)piperazine, commonly known as DCPP, is a chemical compound that has gained interest for its potential use in scientific research. DCPP is a piperazine derivative that has been synthesized and studied for its potential as a selective serotonin receptor agonist. In
Mechanism of Action
DCPP acts as a partial agonist at the 5-HT1A receptor and a full agonist at the 5-HT2A receptor. Activation of these receptors can lead to changes in intracellular signaling pathways, ultimately resulting in changes in physiological processes such as mood and behavior.
Biochemical and Physiological Effects:
Studies have shown that DCPP can induce behavioral changes in rodents, including alterations in locomotor activity and anxiety-like behavior. DCPP has also been shown to have anxiolytic effects in a rat model of anxiety. In addition, DCPP has been shown to increase serotonin levels in certain brain regions, suggesting that it may be useful in studying the role of serotonin in various physiological processes.
Advantages and Limitations for Lab Experiments
One advantage of using DCPP in scientific research is its selectivity for serotonin receptors. This allows researchers to specifically target these receptors and study their role in various physiological processes. However, DCPP is a relatively new compound and further research is needed to fully understand its potential uses and limitations.
Future Directions
There are several potential future directions for research involving DCPP. One area of interest is the role of serotonin receptors in mood disorders such as depression and anxiety. DCPP may be useful in studying the effects of serotonin receptor activation on these disorders. Additionally, DCPP may have potential therapeutic uses in the treatment of these disorders. Another area of interest is the potential use of DCPP in studying the role of serotonin in appetite regulation and obesity. Further research is needed to fully understand the potential uses and limitations of DCPP in scientific research.
In conclusion, DCPP is a chemical compound that has gained interest for its potential use in scientific research. Its selectivity for serotonin receptors makes it a useful tool for studying the role of these receptors in various physiological processes. Further research is needed to fully understand the potential uses and limitations of DCPP in scientific research.
Synthesis Methods
The synthesis of DCPP involves the reaction of 2,6-dichlorobenzoyl chloride with 2-pyridylpiperazine in the presence of a base. The reaction yields DCPP as a white solid with a melting point of 190-192°C. The purity of DCPP can be confirmed using analytical techniques such as HPLC and NMR spectroscopy.
Scientific Research Applications
DCPP has been studied for its potential use as a selective serotonin receptor agonist. Serotonin receptors are involved in a variety of physiological processes, including mood regulation, appetite, and sleep. By selectively activating serotonin receptors, DCPP may be useful in studying the role of these receptors in various physiological processes.
properties
IUPAC Name |
(2,6-dichlorophenyl)-(4-pyridin-2-ylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2N3O/c17-12-4-3-5-13(18)15(12)16(22)21-10-8-20(9-11-21)14-6-1-2-7-19-14/h1-7H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJGOYLANKPGMSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)C(=O)C3=C(C=CC=C3Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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